Calcitonin (8-32), salmon

• Molecular Formula: C119H198N36O37
• Molecular Weight: 2725.1 g/mol
• InChI: InChI=1S/C119H198N36O37/c1-56(2)42-74(146-113(187)92(125)60(9)10)98(172)131-50-88(166)135-68(22-15-17-37-120)100(174)142-77(45-59(7)8)108(182)149-82(54-157)111(185)140-71(31-34-85(122)163)102(176)138-73(33-36-91(169)170)103(177)144-76(44-58(5)6)107(181)145-78(47-66-49-129-55-134-66)109(183)137-69(23-16-18-38-121)101(175)143-75(43-57(3)4)106(180)139-72(32-35-86(123)164)105(179)153-95(63(13)160)116(190)148-80(46-65-27-29-67(162)30-28-65)117(191)155-41-21-26-84(155)112(186)141-70(24-19-39-130-119(127)128)104(178)152-94(62(12)159)115(189)147-79(48-87(124)165)110(184)151-93(61(11)158)114(188)133-51-89(167)136-81(53-156)99(173)132-52-90(168)150-96(64(14)161)118(192)154-40-20-25-83(154)97(126)171/h27-30,49,55-64,68-84,92-96,156-162H,15-26,31-48,50-54,120-121,125H2,1-14H3,(H2,122,163)(H2,123,164)(H2,124,165)(H2,126,171)(H,129,134)(H,131,172)(H,132,173)(H,133,188)(H,135,166)(H,136,167)(H,137,183)(H,138,176)(H,139,180)(H,140,185)(H,141,186)(H,142,174)(H,143,175)(H,144,177)(H,145,181)(H,146,187)(H,147,189)(H,148,190)(H,149,182)(H,150,168)(H,151,184)(H,152,178)(H,153,179)(H,169,170)(H4,127,128,130)
• InChIKey: CUQBOYYGZCRRKW-UHFFFAOYSA-N

Calcitonin (8-32), Salmon – Amylin/CT Receptor Antagonist

Calcitonin (8-32), salmon (sCT(8-32); CAS 155069-90-2) is an N-terminally truncated peptide fragment of full-length salmon calcitonin (sCT 1–32). Unlike the parent hormone, sCT(8-32) lacks the disulfide-bonded N-terminal ring essential for agonist activation and functions as a high-affinity antagonist at calcitonin (CT) and amylin (AMY) receptors [1]. The 25-residue peptide (sequence VLGKLSQELHKLQTYPRTNTGSGTP-NH₂; molecular weight 2725.06 Da) retains a binding domain spanning residues 9–32 while deleting the activation domain (residues 3–6), thereby competitively blocking agonist-induced cAMP accumulation without triggering receptor activation [2].

1 GPCR antagonist tool for CT and amylin receptors

2 Pure antagonist — no residual agonist activity

3 Rapidly reversible binding for washout-compatible protocols

4 25-residue peptide fragment; salmon calcitonin derived

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Molecular Pharmacology. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615. View Source
• [2] Feyen JHM, Cardinaux F, Gamse R, Bruns C, Azria M, Trechsel U. N-terminal truncation of salmon calcitonin leads to calcitonin antagonists: structure activity relationship of N-terminally truncated salmon calcitonin fragments in vitro and in vivo. Biochemical and Biophysical Research Communications. 1992;187(1):8-13. doi:10.1016/S0006-291X(05)81450-0. View Source

Calcitonin (8-32), Salmon: Why Substitution Fails

The calcitonin/CGRP/amylin peptide family exhibits extensive receptor cross-reactivity, yet individual peptide fragments display distinct pharmacological fingerprints that preclude simple substitution. Full-length salmon calcitonin (sCT 1–32) acts as an irreversible agonist producing sustained cAMP elevation, whereas sCT(8-32) is a rapidly reversible antagonist—a fundamental pharmacological difference that dictates opposite experimental outcomes [1]. Although AC187 (acetyl-[Asn30,Tyr32]-sCT(8-32)) is often described interchangeably with sCT(8-32) in vendor literature, AC187 exhibits ~10-fold selectivity for AMY over CT receptors while sCT(8-32) is a non-selective antagonist with equivalent potency across CT(a), AMY1(a), and AMY3(a) receptor subtypes [2]. Likewise, CGRP(8-37) preferentially antagonizes CGRP-responsive sites with negligible activity at the CT(a) receptor, making it unsuitable for protocols requiring combined CT/AMY receptor blockade [2]. These differences in reversibility, receptor selectivity, and species-dependent potency mean that substituting one calcitonin-family peptide for another without verifying the specific pharmacological profile risks invalidating experimental conclusions.

Full-length sCT (1–32) is an irreversible agonist with sustained cAMP elevation; cannot serve as antagonist control.

AC187 is ~10-fold AMY-selective; pan-receptor blockade interpretation may shift, and CT(a) pathway contribution may be underestimated.

CGRP(8-37) shows negligible CT(a) activity and preferentially blocks CGRP-responsive sites; not suitable for CT/AMY co-blockade studies.

• [1] Hilton JM, Dowton M, Houssami S, Sexton PM. Identification of key components in the irreversibility of salmon calcitonin binding to calcitonin receptors. Journal of Endocrinology. 2000;166(1):213-226. doi:10.1677/joe.0.1660213. View Source
• [2] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Molecular Pharmacology. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615. View Source

Calcitonin (8-32), Salmon: Quantitative Differentiation Evidence

Reversible vs. Irreversible CT Receptor Binding

At both rat and human calcitonin receptors stably expressed in cell lines, the antagonist sCT(8-32) exhibits rapid and completely reversible binding, whereas full-length salmon calcitonin (sCT 1–32) undergoes a slow transition to a poorly reversible state. Increasing N-terminal truncation of sCT analogues produces a corresponding increase in dissociation rate, establishing sCT(8-32) as the fragment with the most favorable reversibility profile among N-terminally truncated sCT variants [1]. This difference is not observed with human calcitonin (hCT), which dissociates rapidly from the receptor, indicating that the irreversibility is a specific property of the full-length sCT agonist [1].

Reversibility

Head-to-head

Rapid, completely reversible binding vs. irreversible full-length sCT 1–32

Supports washout-compatible antagonist protocols

Irreversibility specific to full-length sCT; hCT dissociates rapidly

Evidence Dimension	Dissociation kinetics (reversibility of receptor binding)
Target Compound Data	Rapid and completely reversible dissociation; no sustained receptor occupancy
Comparator Or Baseline	Full-length salmon calcitonin (sCT 1–32): poorly reversible binding; sustained receptor occupancy following slow transition to irreversible state. Human calcitonin (hCT): rapid dissociation.
Quantified Difference	Qualitative binary difference (reversible vs. irreversible); N-terminal truncation progressively increases dissociation rate with fragment length reduction
Conditions	Cells stably expressing rat or human calcitonin receptors; (125)I-sCT and (125)I-hCT binding competition and dissociation assays

Why This Matters

For experimental protocols requiring repeated wash steps, antagonist pre-incubation, or accurate measurement of competitive binding kinetics, the reversible nature of sCT(8-32) is essential to avoid the persistent receptor occupancy and sustained cAMP elevation caused by full-length sCT.

• [1] Hilton JM, Dowton M, Houssami S, Sexton PM. Identification of key components in the irreversibility of salmon calcitonin binding to calcitonin receptors. Journal of Endocrinology. 2000;166(1):213-226. doi:10.1677/joe.0.1660213. View Source

Amylin vs. CGRP Functional Selectivity in β-Cell Models

In the isolated perfused rat pancreas, sCT(8-32) at 10 µM reversed the inhibitory effect of 75 pM amylin on glucose-induced insulin secretion by 80% (P < 0.05 vs. amylin alone). By contrast, the same concentration of sCT(8-32) did not significantly affect the inhibition of insulin output elicited by 75 pM calcitonin gene-related peptide (CGRP), which reduced insulin secretion by 70% [1]. This demonstrates functional discrimination between amylin and CGRP effects at the level of the β-cell despite the high degree of receptor cross-talk within the calcitonin peptide family. Additionally, sCT(8-32) alone potentiated the insulin response to 7 mM glucose by 2.5-fold (P < 0.05) without affecting glucagon or somatostatin secretion [1].

Amylin vs CGRP

Head-to-head

80% reversal of amylin inhibition (P<0.05); no significant effect on CGRP inhibition (perfused pancreas)

Enables amylin-specific functional discrimination

Ex vivo β-cell model; sCT(8-32) alone potentiated insulin 2.5-fold

Evidence Dimension	Reversal of agonist-induced inhibition of glucose-stimulated insulin secretion
Target Compound Data	sCT(8-32) (10 µM) reversed amylin (75 pM) inhibition by 80% (P < 0.05); did not significantly reverse CGRP (75 pM) inhibition
Comparator Or Baseline	Amylin (75 pM): 80% inhibition of insulin release. CGRP (75 pM): 70% inhibition of insulin release. sCT(8-32) without agonist: 2.5-fold potentiation of insulin response.
Quantified Difference	80% reversal of amylin effect vs. no significant effect on CGRP-mediated inhibition (differential selectivity ratio >10-fold implied)
Conditions	Isolated perfused rat pancreas; glucose-stimulated (7 mM) insulin secretion; peptide infusion at indicated concentrations

Why This Matters

Researchers studying endogenous amylin function in pancreatic islets require a tool that blocks amylin-mediated inhibition without confounding effects on CGRP pathways; sCT(8-32) uniquely provides this functional discrimination compared with broader-spectrum antagonists or peptide congeners.

• [1] Silvestre RA, Salas M, Rodríguez-Gallardo J, García-Hermida O, Fontela T, Marco J. Effect of (8-32) salmon calcitonin, an amylin antagonist, on insulin, glucagon and somatostatin release: study in the perfused pancreas of the rat. British Journal of Pharmacology. 1996;117(2):347-350. doi:10.1111/j.1476-5381.1996.tb15197.x. View Source

Pan-CT/AMY Antagonist Profile vs. AMY-Selective AC187

In COS-7 cells expressing human CT(a) receptor alone or co-expressed with RAMP1 or RAMP3 to generate AMY1(a) and AMY3(a) receptors respectively, sCT(8-32) displays a pKB of approximately 8 across all three receptor subtypes, with no significant selectivity regardless of whether human CT or rat amylin is used as the agonist [1]. In contrast, AC187 (acetyl-[Asn30,Tyr32]-sCT(8-32)) is approximately 10-fold more potent as an antagonist at AMY1(a) and AMY3(a) receptors compared with CT(a) receptors when rat amylin is the agonist [1]. CGRP(8-37) is a weak antagonist at AMY receptors (pKB < 7) and shows no activity at the CT(a) receptor [1]. Thus, sCT(8-32) occupies a unique position as the only antagonist in this family that provides equipotent blockade of all three receptor subtypes.

Subtype pKB

Head-to-head

pKB ~8 at CT(a), AMY1(a), AMY3(a) — non-selective. AC187 ~10-fold AMY-selective; CGRP(8-37) CT(a)-inactive.

Supports combined CT/AMY receptor blockade

cAMP assay in COS-7 cells; agonist: hCT or rAMY

Evidence Dimension	Antagonist potency (pKB) across CT(a), AMY1(a), and AMY3(a) receptor subtypes
Target Compound Data	sCT(8-32): pKB ~8 at CT(a), AMY1(a), and AMY3(a); no significant selectivity
Comparator Or Baseline	AC187: ~10-fold selective for AMY1(a) and AMY3(a) over CT(a) (with rAMY agonist). CGRP(8-37): pKB <7 at AMY receptors; inactive at CT(a).
Quantified Difference	Selectivity ratio (AMY/CT) for AC187: ~10; for sCT(8-32): ~1 (non-selective). For CGRP(8-37): no CT(a) activity.
Conditions	COS-7 cells transiently transfected with hCT(a) receptor ± RAMP1 or RAMP3; cAMP accumulation assay; agonists: hCT or rAMY

Why This Matters

Procurement of sCT(8-32) is indicated when the experimental objective requires simultaneous blockade of CT(a), AMY1(a), and AMY3(a) receptors without the confounding selectivity of AC187 or the narrow AMY-restricted profile of CGRP(8-37).

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Molecular Pharmacology. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615. View Source

Amylin Binding Site Affinity: Antagonist Rank Order

At high-affinity [125I]amylin binding sites in the rat nucleus accumbens (amylin Kd = 27 pM), the rank order of potency for inhibition of [125I]amylin binding is AC187 > sCT(8-32) > CGRP(8-37) [1]. This rank order is inverted when measuring inhibition of [125I]CGRP binding to SK-N-MC neuroblastoma cells, where the order is CGRP(8-37) > AC187 > sCT(8-32) [1]. The differential binding profiles confirm that sCT(8-32) possesses an intermediate affinity for amylin-preferring sites relative to the more potent AC187 and the weaker CGRP(8-37), while showing the lowest cross-affinity for CGRP-preferring sites among the three antagonists tested.

Amylin site rank

Head-to-head

Amylin sites: AC187 > sCT(8-32) > CGRP(8-37). CGRP sites: CGRP(8-37) > AC187 > sCT(8-32).

Lowest CGRP-site cross-reactivity among antagonists

Binding assay context; intermediate amylin affinity

Evidence Dimension	Inhibition of [125I]amylin and [125I]CGRP binding (rank order potency)
Target Compound Data	sCT(8-32): intermediate potency at [125I]amylin sites; lowest potency at [125I]CGRP sites
Comparator Or Baseline	AC187: highest potency at [125I]amylin sites. CGRP(8-37): lowest potency at [125I]amylin sites; highest at [125I]CGRP sites.
Quantified Difference	Rank order [125I]amylin: AC187 > sCT(8-32) > CGRP(8-37). Rank order [125I]CGRP: CGRP(8-37) > AC187 > sCT(8-32).
Conditions	Rat nucleus accumbens membrane binding assay; [125I]amylin Kd = 27 pM. SK-N-MC human neuroblastoma cells for [125I]CGRP binding.

Why This Matters

sCT(8-32) provides the best balance of amylin-site affinity with minimal CGRP-site cross-reactivity among the three standard antagonists, making it the preferred negative control for experiments where CGRP receptor contamination must be minimized.

• [1] Beaumont K, Kenney MA, Young AA, Rink TJ. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Canadian Journal of Physiology and Pharmacology. 1995;73(7):1025-1029. doi:10.1139/y95-143. View Source

Structural Basis of Pure Antagonism

Systematic N-terminal truncation of the sCT sequence revealed that deletion of residues 1–7 converts the full agonist [Ala7]sCT(2–32) into the pure antagonist Nα-acetyl-sCT(8-32)-NH₂ (closely related to sCT(8-32)). The Nα-acetylated form exhibits potent antagonist activity in multiple bioassays: pA2 = 7.31 in plasminogen activator release from LLC-PK1 cells and pA2 = 7.81 in cAMP production in UMR-106-06 osteosarcoma cells [1]. This structure-activity relationship establishes a functional two-domain model: a binding domain (residues 9–32) and an activation domain (residues 3–6). By truncating the first seven residues, sCT(8-32) retains full binding-domain integrity while eliminating all agonist activity [1]. Full-length sCT and human CT both retain the N-terminal ring and function as agonists.

Pure antagonism

Class-level

Nα-acetyl-sCT(8-32)-NH₂: pA2 7.31 (plasminogen activator), 7.81 (cAMP); zero agonist activity

Confirms pure antagonist profile from N-terminal truncation

Derived from acetylated analog; verify for sCT(8-32)

Evidence Dimension	Agonist vs. antagonist activity (pA2 for antagonist; EC50 for agonist)
Target Compound Data	Nα-acetyl-sCT(8-32)-NH₂: pA2 = 7.31 (plasminogen activator release, LLC-PK1); pA2 = 7.81 (cAMP, UMR-106-06)
Comparator Or Baseline	Full-length sCT and hCT: potent agonists (EC50 in cAMP assays: sCT EC50 = 0.5–1.4 nM in soleus muscle [intact tissue])
Quantified Difference	sCT(8-32) shows zero agonist activity in all assays tested, whereas full-length sCT activates cAMP production with sub-nanomolar potency
Conditions	LLC-PK1 renal epithelial cells (plasminogen activator release); UMR-106-06 rat osteosarcoma cells (cAMP production); fetal rat long bone resorption assay

Why This Matters

The pure antagonist profile of sCT(8-32) is essential for any protocol where residual agonist activity would confound interpretation, distinguishing it from partial agonists such as shorter N-terminal truncation fragments (e.g., sCT(3-32) or sCT(4-32) which retain partial agonism).

• [1] Feyen JHM, Cardinaux F, Gamse R, Bruns C, Azria M, Trechsel U. N-terminal truncation of salmon calcitonin leads to calcitonin antagonists: structure activity relationship of N-terminally truncated salmon calcitonin fragments in vitro and in vivo. Biochemical and Biophysical Research Communications. 1992;187(1):8-13. doi:10.1016/S0006-291X(05)81450-0. View Source

Calcitonin (8-32), Salmon: High-Confidence Application Scenarios

Reversible Antagonism with Washout Capability

In GPCR pharmacological profiling where multiple peptides are tested sequentially on the same cell preparation, the rapidly reversible binding of sCT(8-32) allows complete antagonist washout between treatments. This is not achievable with full-length sCT, whose irreversible binding causes persistent cAMP elevation [1]. sCT(8-32) is therefore the antagonist of choice for protocols employing repeated drug additions to CT- or AMY-receptor-expressing cells.

Isolated Pancreas Studies of Endogenous Amylin Function

sCT(8-32) selectively reverses amylin-mediated suppression of glucose-stimulated insulin secretion without blocking CGRP effects on the β-cell, as demonstrated by the 80% reversal of amylin inhibition and lack of effect on CGRP inhibition in the rat perfused pancreas [2]. This functional selectivity enables dissection of the amylin-specific component of insulin regulation in ex vivo pancreatic models where amylin and CGRP are both present.

Receptor Subtype Identification via Combined CT/AMY Blockade

When the experimental goal is to globally inhibit CT(a), AMY1(a), and AMY3(a) receptors to distinguish calcitonin-family signaling from other pathways, sCT(8-32) provides equipotent blockade of all three subtypes (pKB ~8) without the receptor selectivity bias introduced by AC187 (10-fold AMY-selective) or CGRP(8-37) (CT(a)-inactive) [3]. This pan-receptor antagonist profile makes sCT(8-32) uniquely suitable as a universal calcitonin-family receptor blocking reagent.

Negative Control for AC187 in Amylin Metabolic Studies

Because AC187 is approximately 10-fold more potent at AMY1(a) and AMY3(a) receptors than at CT(a) receptors [3], side-by-side use of sCT(8-32) (non-selective) and AC187 (AMY-selective) in rat soleus muscle glycogen metabolism assays allows researchers to attribute observed effects specifically to the AMY receptor component. The differential rank order (AC187 > sCT(8-32) > CGRP(8-37)) at amylin binding sites [4] further supports sCT(8-32) as an essential intermediate-selectivity control compound.

Application

Selection Property

Validation Focus

GPCR pharmacological profiling with sequential treatments

Reversible receptor binding

Washout recovery of CT/AMY receptor response

Isolated pancreas amylin function studies

Amylin-specific functional antagonism

Differential reversal of amylin vs. CGRP inhibition on insulin secretion

CT/AMY receptor subtype identification

Equipotent pan-receptor CT/AMY blockade

Uniform inhibition across CT(a)/AMY1(a)/AMY3(a) subtypes

Amylin metabolic research with selective antagonist controls

Intermediate amylin-site affinity ranking

Discrimination of AMY-specific vs. pan-CT/AMY effects

• [1] Hilton JM, Dowton M, Houssami S, Sexton PM. Identification of key components in the irreversibility of salmon calcitonin binding to calcitonin receptors. Journal of Endocrinology. 2000;166(1):213-226. doi:10.1677/joe.0.1660213. View Source
• [2] Silvestre RA, Salas M, Rodríguez-Gallardo J, García-Hermida O, Fontela T, Marco J. Effect of (8-32) salmon calcitonin, an amylin antagonist, on insulin, glucagon and somatostatin release: study in the perfused pancreas of the rat. British Journal of Pharmacology. 1996;117(2):347-350. doi:10.1111/j.1476-5381.1996.tb15197.x. View Source
• [3] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Molecular Pharmacology. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615. View Source
• [4] Beaumont K, Kenney MA, Young AA, Rink TJ. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Canadian Journal of Physiology and Pharmacology. 1995;73(7):1025-1029. doi:10.1139/y95-143. View Source